
Essential Safety and Operational Guide for 1,3-
Difluoro-2-propanol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,3-Difluoro-2-propanol

Cat. No.: B128796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the

handling and disposal of 1,3-Difluoro-2-propanol (CAS No. 453-13-4). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
1,3-Difluoro-2-propanol is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation and is harmful if swallowed, inhaled, or in

contact with skin.[1] This chemical is classified as a metabolic poison.[2]

Signal Word: Warning[3]

Key Hazards:

Flammable Liquid: Category 3[1]

Acute Toxicity: Category 4 (Oral, Dermal, Inhalation)[1]

Skin Corrosion/Irritation: Category 2[1]

Serious Eye Damage/Eye Irritation: Category 2[1]

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory system)[1][3]
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Personal Protective Equipment (PPE) Protocol
A systematic approach to PPE selection is mandatory. The following workflow outlines the

necessary steps to ensure adequate protection.
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Preparation Phase

PPE Selection Phase

Verification and Use

Review Safety Data Sheet (SDS)
 for 1,3-Difluoro-2-propanol

Identify Specific Tasks
 (e.g., weighing, mixing, heating)

Assess Potential Exposure Routes
 (inhalation, skin, eye contact)

Eye and Face Protection:
 Chemical safety goggles required.
 Use face shield for splash hazards.

Hand Protection:
 Select appropriate gloves.
 (e.g., Nitrile, Neoprene).

 Double gloving recommended.

Body Protection:
 Wear a flame-retardant lab coat.

Respiratory Protection:
 Use in a certified chemical fume hood.

 If hood is unavailable or for spills,
 use a NIOSH-approved respirator

 with appropriate cartridges (e.g., ABEK).

Inspect all PPE for damage
 before each use.

Ensure proper fit of all PPE.

Follow proper donning and
 doffing procedures.

Click to download full resolution via product page

PPE Selection Workflow for 1,3-Difluoro-2-propanol.
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Operational Plan: Step-by-Step Handling
Procedures
3.1. Engineering Controls:

Always handle 1,3-Difluoro-2-propanol in a properly functioning chemical fume hood.[4]

Ensure safety showers and eyewash stations are readily accessible.[1]

Use explosion-proof electrical, ventilating, and lighting equipment.[1]

3.2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles as described by OSHA's eye and

face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1] A face

shield may be necessary for tasks with a high splash potential.[4][5]

Hand Protection: Chemical-resistant gloves are mandatory.[4] While specific breakthrough

times for 1,3-Difluoro-2-propanol are not readily available, nitrile or neoprene gloves are

generally recommended for alcohols and offer good chemical resistance.[5][6] It is advisable

to wear two pairs of gloves.[4] Always consult the glove manufacturer's compatibility charts

for specific chemicals.

Body Protection: A flame-retardant laboratory coat must be worn and fully buttoned.[4] Wear

full-length pants and closed-toe shoes.[4]

Respiratory Protection: When used in a certified chemical fume hood, respiratory protection

is typically not required.[4] If engineering controls are not available or in the event of a spill,

use a NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable filter

for organic vapors (e.g., ABEK-type).[1]

3.3. Handling Procedures:

Wash hands thoroughly before and after handling.

Ground and bond containers when transferring material to prevent static discharge.[1]
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Use only non-sparking tools.[1]

Keep the container tightly closed when not in use.[1]

Keep away from heat, sparks, open flames, and hot surfaces.[1]

Disposal Plan
4.1. Waste Collection:

Collect all waste containing 1,3-Difluoro-2-propanol in a designated, properly labeled, and

sealed container.

Store waste containers in a well-ventilated area, away from incompatible materials such as

strong oxidizing agents, strong acids, and strong reducing agents.[1]

4.2. Disposal Method:

Dispose of contents and container to an approved waste disposal plant.[1]

Do not empty into drains.[1]

Contaminated materials used for spill cleanup (e.g., absorbent pads) should also be

collected and disposed of as hazardous waste.[7][8]

Quantitative Data Summary
The following table summarizes key quantitative safety and physical properties of 1,3-Difluoro-
2-propanol.
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Property Value Source(s)

CAS Number 453-13-4 [1][3]

Molecular Formula C₃H₆F₂O [3][9]

Molecular Weight 96.08 g/mol [3][9]

Appearance Liquid [3]

Boiling Point 54-55 °C @ 34 mmHg [3]

Density 1.24 g/mL at 25 °C [3]

Flash Point 42 °C (107.6 °F) - closed cup [3]

Storage Class 3 (Flammable liquids) [3]

Emergency Procedures
Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water or

shower. If skin irritation occurs, seek medical advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

Ingestion: Rinse mouth. Call a poison center or doctor if you feel unwell.[1]

Fire: Use carbon dioxide (CO2), dry chemical, or foam for extinction. Water spray may be

used to cool closed containers.[1]

Spills: Remove all sources of ignition. Use spark-proof tools and explosion-proof equipment.

Absorb the spill with inert absorbent material (e.g., sand, silica gel) and collect it in a

suitable, closed container for disposal.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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